BE“GHE Foundational & Exploratory

Check Availability & Pricing

"3,3-Dimethyl-2-pentanol safety data sheet"

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 3,3-Dimethyl-2-pentanol

Cat. No.: B021356

Safety Data Sheet: 3,3-Dimethyl-2-pentanol

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety data for 3,3-Dimethyl-2-
pentanol (CAS No. 19781-24-9). The information presented is intended to assist researchers,
scientists, and professionals in drug development in making informed decisions regarding the
safe handling, storage, and disposal of this compound. The guide includes a summary of its
physical and chemical properties, toxicological data, and recommended safety procedures.

Section 1: Chemical Product and Company
Identification
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Product Name 3,3-Dimethyl-2-pentanol
Synonyms 3,3-Dimethylpentan-2-ol
CAS Number 19781-24-9[1][2]
Molecular Formula C7H160[1][2]
Molecular Weight 116.20 g/mol [3]

Chemical Structure M \H H

Section 2: Hazards Identification

Based on available data for structurally similar compounds and general principles of chemical
safety, 3,3-Dimethyl-2-pentanol is anticipated to be a flammable liquid. Direct contact may
cause skin and eye irritation. Inhalation of vapors may lead to respiratory tract irritation and

central nervous system effects.
Globally Harmonized System (GHS) Classification Logic

The following diagram illustrates the general decision-making process for classifying a liquid
based on its flammability characteristics according to the Globally Harmonized System (GHS).
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Start: Obtain Flash Point
and Initial Boiling Point Data
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GHS Flammable Liquid Classification Pathway
Section 3: Composition and Information on
Ingredients

Component CAS Number Percentage

3,3-Dimethyl-2-pentanol 19781-24-9 >95%

Section 4: First-Aid Measures

General First-Aid Workflow

The following diagram outlines the general workflow for responding to a chemical exposure.
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Chemical Exposure Occurs
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General First-Aid Response Workflow

¢ Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen. If
breathing has stopped, begin artificial respiration. Seek immediate medical attention.

» Skin Contact: Immediately flush skin with plenty of water for at least 15 minutes while
removing contaminated clothing and shoes. If irritation persists, seek medical attention.
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» Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting lower
and upper eyelids occasionally. Seek immediate medical attention.

« Ingestion: Do not induce vomiting. If the person is conscious, give them water to drink. Never
give anything by mouth to an unconscious person. Seek immediate medical attention.

Section 5: Fire-Fighting Measures

o Extinguishing Media: Use alcohol-resistant foam, dry chemical, or carbon dioxide. Water
spray may be used to cool fire-exposed containers.

o Specific Hazards: Flammable liquid. Vapors are heavier than air and may travel to a source
of ignition and flash back. Containers may explode when heated.

o Protective Equipment: Wear self-contained breathing apparatus and full protective gear.

Section 6: Accidental Release Measures

» Personal Precautions: Evacuate personnel to a safe area. Wear appropriate personal
protective equipment (PPE), including respiratory protection, chemically resistant gloves, and
safety goggles.

o Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the
product enter drains.

» Methods for Cleaning Up: Absorb spill with inert material (e.g., vermiculite, sand, or earth),
then place in a suitable container for chemical waste.

Section 7: Handling and Storage

e Handling: Use in a well-ventilated area. Keep away from heat, sparks, and open flames.
Ground and bond containers when transferring material. Avoid contact with skin and eyes.
Avoid inhalation of vapor or mist.

o Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area. Keep
away from sources of ignition and incompatible materials such as strong oxidizing agents.
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Section 8: Exposure Controls/Personal Protection

o Engineering Controls: Use explosion-proof ventilation equipment. Ensure eyewash stations
and safety showers are close to the workstation location.

e Personal Protective Equipment:

[¢]

Respiratory Protection: If exposure limits are exceeded or irritation is experienced, a
NIOSH/MSHA approved respirator is recommended.

[¢]

Hand Protection: Wear appropriate chemically resistant gloves.

o

Eye Protection: Wear chemical safety goggles.

o

Skin and Body Protection: Wear appropriate protective clothing to prevent skin exposure.

section 9: Physical and Chemical :

Property Value Reference
Appearance Colorless liquid

Odor Characteristic alcohol-like

Boiling Point 138.3 °C at 760 mmHg [4]

Melting Point Not available

Flash Point 42.3°C [4]

Density 0.818 g/cm? [4]

Vapor Pressure 2.83 mmHg at 25°C [4]
Solubility in Water Not available

logP (Octanol/Water Partition
o 1.80340 [4]
Coefficient)

Section 10: Stability and Reactivity

e Chemical Stability: Stable under recommended storage conditions.
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» Conditions to Avoid: Heat, flames, sparks, and ignition sources.
e Incompatible Materials: Strong oxidizing agents.

e Hazardous Decomposition Products: Carbon monoxide and carbon dioxide.

Section 11: Toxicological Information

No specific acute toxicity data (LD50/LC50) for 3,3-Dimethyl-2-pentanol was found in the
searched literature. The toxicological properties have not been fully investigated. The following
data is for the structurally similar compound 3,3-Dimethyl-2-butanol (CAS: 464-07-3) and
should be used for informational purposes only, with the understanding that it pertains to a
different chemical.

Acute Toxicity Data for 3,3-Dimethyl-2-butanol (CAS: 464-07-3)

Route Species Value Reference
Inhalation Rat LC50: 15000 mg/m3
Dermal Rat LD50: 3100 mg/kg

o Acute Inhalation Toxicity of 3,3-Dimethyl-2-butanol: In a study with Sprague-Dawley rats, a
50% mortality rate was observed at the longest exposure to 15 mg/L. Male rats appeared to
be more susceptible than females.[5]

o Carcinogenicity: Not listed as a carcinogen by ACGIH, IARC, NTP, or OSHA.
o Mutagenicity: No data available.
» Reproductive Toxicity: No data available.

Section 12: Ecological Information

No specific ecotoxicological data (LC50/EC50) for 3,3-Dimethyl-2-pentanol was found in the
searched literature. The following data is for the structurally similar compound 3,3-Dimethyl-2-
butanol (CAS: 464-07-3) and should be used for informational purposes only.
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Ecotoxicity Data for 3,3-Dimethyl-2-butanol (CAS: 464-07-3)

Test Species Value Reference

Daphnia magna
48h EC50 513.2 mg/L
(Water Flea)

Pimephales promelas
96h EC50 . 443.1 mg/L
(Fathead Minnow)

96h EC50 (Growth Ankistrodesmus

_— 257.7 mg/L
Inhibition) falcatus (Green Algae)

» Persistence and Degradability: No data available.
e Bioaccumulation: No data available.
» Mobility in Soil: No data available.

Section 13: Disposal Considerations

Dispose of in accordance with local, state, and federal regulations. This material may be a
hazardous waste due to its flammability.

Section 14: Transport Information

Based on its flammability, 3,3-Dimethyl-2-pentanol is likely to be regulated for transport. For
the related compound, 3,3-Dimethyl-2-butanol, the following transport information is provided:

e DOT (US): UN-Number: 1987, Class: 3, Packing Group: Ill, Proper shipping hame: Alcohols,
n.o.s.[4]

Section 15: Regulatory Information

Follow all applicable local, state, and federal regulations regarding the handling, storage, and
disposal of this chemical.

Section 16: Other Information
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The information provided in this Safety Data Sheet is correct to the best of our knowledge,
information, and belief at the date of its publication. The information given is designed only as a
guidance for safe handling, use, processing, storage, transportation, disposal, and release and
IS not to be considered a warranty or quality specification.

Experimental Protocols
Determination of Acute Oral Toxicity (Adapted from OECD Guideline 423)

This method provides information on the hazardous properties of a substance and allows for its
classification based on acute oral toxicity.

e Principle: A stepwise procedure is used where a single sex of animal (typically female rats) is
dosed. The outcome of dosing one animal determines the dose for the next.

e Animal Selection: Healthy, young adult rats of a commonly used laboratory strain are used.
Females are generally preferred.

o Dose Administration: The test substance is administered in a single dose by gavage using a
stomach tube or a suitable intubation cannula. Animals are fasted prior to dosing.

e Procedure:

o A starting dose is selected from one of four fixed levels: 5, 50, 300, or 2000 mg/kg body
weight.

o Asingle animal is dosed.

o If the animal survives, a second animal is dosed at a higher fixed dose. If the first animal
dies, a second animal is dosed at a lower fixed dose.

o This sequential dosing is continued until a stopping criterion is met (e.g., three animals
survive at the highest dose, or a clear pattern of toxicity is established).

o Observation: Animals are observed for mortality, clinical signs of toxicity, and body weight
changes for at least 14 days. A gross necropsy is performed on all animals at the end of the
study.
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Determination of Flash Point (Adapted from ASTM D56 - Tag Closed Cup Tester)
This test method is used to determine the flash point of low-viscosity liquids.

o Apparatus: A Tag Closed Cup Tester, consisting of a brass test cup, a cover with an opening
for a thermometer and a test flame applicator, and a temperature-controlled bath.

e Procedure:
o A 50 mL sample of the liquid is placed in the test cup.
o The cover is placed on the cup, and the apparatus is assembled.
o The sample is heated at a slow, constant rate.

o At specified temperature intervals, a small test flame is passed across the opening in the
cup lid.

o The flash point is the lowest temperature at which the application of the test flame causes
the vapor above the liquid to ignite with a distinct flash inside the cup.

o The observed flash point is corrected for barometric pressure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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